Cas no 630116-01-7 (2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide)

2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide structure
630116-01-7 structure
Product Name:2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide
CAS No:630116-01-7
MF:C20H25N3O2
MW:339.431404829025
CID:1646404
PubChem ID:2653640
Update Time:2025-04-21

2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineacetamide, 4-(2-methoxyphenyl)-N-(3-methylphenyl)-
    • 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide
    • FENSXJYDPMBEKM-UHFFFAOYSA-N
    • STK289176
    • 630116-01-7
    • SCHEMBL4005507
    • EN300-18068905
    • AKOS000363499
    • CHEMBL184486
    • 2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-methylphenyl)acetamide
    • 2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-N-m-tolyl-acetamide
    • 2-[4-(2-methoxyphenyl)-1-piperazinyl]-N-(3-methylphenyl)acetamide
    • Z30957123
    • BDBM50153255
    • Inchi: 1S/C20H25N3O2/c1-16-6-5-7-17(14-16)21-20(24)15-22-10-12-23(13-11-22)18-8-3-4-9-19(18)25-2/h3-9,14H,10-13,15H2,1-2H3,(H,21,24)
    • InChI Key: FENSXJYDPMBEKM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1N1CCN(CC(NC2C=CC=C(C)C=2)=O)CC1

Computed Properties

  • Exact Mass: 339.19485
  • Monoisotopic Mass: 339.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.81

2-4-(2-methoxyphenyl)piperazin-1-yl-N-(3-methylphenyl)acetamide Pricemore >>

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